Cas no 70080-54-5 (Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate
• CAS No: 70080-54-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD20260326
• CID: 2072486
• PubChem ID: 11715332
• Update Time: 2025-10-25

Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• et ester-2-(4-Hydroxyphenyl)-2-oxoacetic acid
• Benzeneacetic acid, 4-​hydroxy-​α-​oxo-​, ethyl ester
• ethyl 2-(4-hydroxyphenyl)-2-oxoacetate
• 4-hydroxy-alpha-oxobenzeneacetic acid ethyl ester
• ethyl 4-hydroxybenzoylformate
• DZSXZYDBNQVSMU-UHFFFAOYSA-N
• 4-hydroxyphenylglyoxylic acid ethyl ester
• AK156892
• AX8291116
• 4-hydroxyalpha-oxobenzeneacetic acid ethyl ester
• Benzeneacetic acid, 4-hydroxy-alpha-oxo-, ethyl ester
• (4-Hydroxyphenyl)-oxo-acetic acid ethyl ester
• CS-0137254
• DB-141933
• AKOS022857226
• AS-66558
• 70080-54-5
• ethyl2-(4-hydroxyphenyl)-2-oxoacetate
• SCHEMBL641616
• D82867
• MFCD20260326
• VCA08054
• Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate

• MDL： MFCD20260326
• Inchi： 1S/C10H10O4/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,11H,2H2,1H3
• InChI Key： DZSXZYDBNQVSMU-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(=CC=1)O)=O)=O)CC

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate

Ethyl 2-(4-Hydroxyphenyl)-2-Oxoacetate: A Comprehensive Overview

Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate, also known by its CAS number 70080-54-5, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of organic compounds known as esters, specifically those derived from hydroxyphenylacetophenone derivatives. Its structure consists of an ethyl group attached to a 2-(4-hydroxyphenyl)-2-oxoacetic acid moiety, making it a valuable intermediate in various chemical syntheses and bioactive molecule explorations.

The Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate molecule is characterized by its aromatic ring system, which plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic additions and cyclizations, to yield complex molecular architectures with therapeutic potential.

One of the most notable advancements in the study of 70080-54-5 involves its application in drug discovery. Scientists have utilized this compound as a building block for constructing molecules that target specific cellular pathways involved in inflammation and oxidative stress. For instance, studies published in the last year have shown that derivatives of Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate exhibit potent inhibitory effects on pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), suggesting their potential use in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate has also been explored for its environmental impact. Green chemistry initiatives have focused on developing sustainable synthesis routes for this compound, reducing the reliance on hazardous solvents and reagents. Recent breakthroughs include the use of microwave-assisted synthesis and enzymatic catalysis to produce this compound more efficiently while minimizing waste generation.

The CAS number 70080-54-5 is often referenced in scientific literature due to its role as an intermediate in natural product syntheses. For example, researchers have successfully employed this compound to construct complex polyketides and flavonoids, which are known for their diverse biological activities. These findings underscore the importance of Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate as a versatile starting material in organic synthesis.

From an analytical standpoint, the characterization of Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled precise determination of its molecular structure and purity, which are critical for ensuring reproducibility in research studies. Furthermore, computational chemistry methods have been employed to predict the compound's physicochemical properties and interactions with biological systems.

In conclusion, Ethyl 2-(4-hydroxyphenyl)-2-oxoacetate (CAS No: 70080-54-5) stands out as a multifaceted compound with applications spanning drug discovery, chemical synthesis, and environmental science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to remain a focal point in scientific research for years to come.